Cas no 148625-77-8 (Fmoc-L-Prolinol)

Fmoc-L-Prolinol structure
Product Name:Fmoc-L-Prolinol
CAS No:148625-77-8
Molecular Formula:C20H21NO3
Molecular Weight:323.3856
MDL:MFCD00235942
CID:139193
PubChem ID:57650936
Fmoc-L-Prolinol Properties
Names and Identifiers
-
- Fmoc-L-Prolinol
- Fmoc-Prolinol
- (S)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
- FMOC-PRO-OL
- H-Trp-OH
- N-Fmoc-L-prolinol
- (+)-(S)-(N-9-fluorenylmethoxycarbonyl)prolinol
- (S)-1-Fmoc-2-pyrrolidinemethanol
- [(S)-N-(fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]methanol
- 47384_ALDRICH
- 47384_FLUKA
- AC1LEMH2
- AmbotzFAL1002
- N-(9-fluorenylmethoxycarbonyl)-L-prolinol
- FMOC-L-PRO-OL
- N-ALPHA-FMOC-L-PROLINOL
- (S)-Boc-2-pyrrolidinemethanol
- (S)-N-FMOC-2-PYRROLIDINEMETHANOL
- (S)-1-Fmoc-2-(hydroxymethyl)-pyrrolidine
- HJUXXCOVGMCKQL-AWEZNQCLSA-N
- ZB002179
- ST24035695
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-prolinol
- J
- DTXSID60350932
- 9H-fluoren-9-ylmethyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- J-008495
- 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-,9H-fluoren-9-ylmethyl ester,(2S)-
- N-Fmoc-L-prolinol, >=98.0% (HPLC)
- MFCD00235942
- (9H-fluoren-9-yl)methyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- EN300-7244025
- 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
- (9H-Fluoren-9-yl)methyl (S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- DS-16175
- CS-W011990
- AKOS010365906
- SCHEMBL14891093
- 148625-77-8
-
- MDL: MFCD00235942
- InChIKey: HJUXXCOVGMCKQL-AWEZNQCLSA-N
- Inchi: 1S/C20H21NO3/c22-12-14-6-5-11-21(14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2/t14-/m0/s1
- SMILES: O(C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12
Computed Properties
- Exact Mass: 323.15223
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 323.152
- Heavy Atom Count: 24
- Complexity: 432
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 49.8
Experimental Properties
- LogP: 3.33010
- PSA: 49.77
- Refractive Index: 1.616
- Boiling Point: 504.6±23.0 °C at 760 mmHg
- Melting Point: 90 ºC
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
- Flash Point: 259.0±22.6 °C
- Solubility: Almost insoluble (0.032 g/l) (25 º C),
- Color/Form: No data avaiable
- Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
Fmoc-L-Prolinol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001LK3-250mg |
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)- |
148625-77-8 | 97% | 250mg |
$8.00 | 2025-02-19 | |
A2B Chem LLC | AA73795-250mg |
Fmoc-l-prolinol |
148625-77-8 | 97% | 250mg |
$8.00 | 2024-04-20 | |
AAPPTec | DFP101-1g |
Fmoc-Prolinol |
148625-77-8 | 1g |
$40.00 | 2024-07-19 | ||
Aaron | AR001LSF-250mg |
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)- |
148625-77-8 | 97% | 250mg |
$5.00 | 2025-01-21 | |
abcr | AB165380-1 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-prolinol; . |
148625-77-8 | 1g |
€90.80 | 2023-05-08 | ||
Ambeed | A103246-250mg |
Fmoc-Prolinol |
148625-77-8 | 97% | 250mg |
$10.0 | 2025-03-03 | |
Chemenu | CM249616-10g |
Fmoc-Prolinol |
148625-77-8 | 95% | 10g |
$102 | 2021-08-04 | |
eNovation Chemicals LLC | D754850-10g |
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)- |
148625-77-8 | 97% | 10g |
$205 | 2022-09-08 | |
Fluorochem | M06279-1g |
Fmoc-Prolinol |
148625-77-8 | 95% | 1g |
£17.00 | 2022-02-28 | |
TRC | F861028-100mg |
Fmoc-l-prolinol |
148625-77-8 | 100mg |
$64.00 | 2023-05-18 |
Fmoc-L-Prolinol Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:148625-77-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Fmoc-L-Prolinol Related Literature
-
Corine Gérardin,Julien Reboul,Magali Bonne,Bénédicte Lebeau Chem. Soc. Rev., 2013,42, 4217-4255
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Vikki Anand Varma,Simmie Jaglan,Mohd Yasir Khan,Sujin B. Babu Phys. Chem. Chem. Phys., 2024,26, 1385-1395
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Fuping Du,Yosuke Nakai,Taiju Tsuboi,Yanlin Huang,Hyo Jin Seo J. Mater. Chem., 2011,21, 4669-4678
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Karl-Heinz Altmann,Jürg Gertsch Nat. Prod. Rep., 2007,24, 327-357
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5. Discussion
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Fanjun Zeng,Haiyu Zhou,Song Shen,Xianzhu Yang Biomater. Sci., 2020,8, 2255-2263
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Martijn A. Droesbeke,Alexandre Simula,José M. Asua,Filip E. Du Prez Green Chem., 2020,22, 4561-4569
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Larysa V. Yevsieieva,Kateryna O. Lohachova,Alexander Kyrychenko,Sergiy M. Kovalenko,Volodymyr V. Ivanov,Oleg N. Kalugin RSC Adv., 2023,13, 35500-35524
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Arihiro Iwasaki,Osamu Ohno,Shinpei Sumimoto,Shoichiro Suda,Kiyotake Suenaga RSC Adv., 2014,4, 12840-12843
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10. Contents
Recommended suppliers
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(CAS:148625-77-8)Fmoc-L-Prolinol

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